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Compound of Interest

Compound Name: Ytterbium(III) chloride hexahydrate

Cat. No.: B7960321

Get Quote

Part 1: Executive Summary
Ytterbium(III) chloride hexahydrate (

) is a heavy lanthanide salt characterized by its significant Lewis acidity, paramagnetism, and
unique near-infrared (NIR) spectroscopic signature.[1] Unlike early lanthanides, the smaller
ionic radius of

(0.868 Å in 6-coordination) confers high charge density, making it an exceptional catalyst for
organic transformations requiring oxophilic activation.[1]

This guide moves beyond basic datasheet parameters to explore the structural dynamics,

thermal decomposition pathways, and catalytic mechanisms that define its utility in high-value

synthesis and biomedical research.[1]

Part 2: Physicochemical Profile[1]
The following data consolidates experimental values relevant to laboratory handling and

stoichiometric calculations.
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Property Value / Description Context

Formula
Hexahydrate is the stable

ambient form.

Molecular Weight 387.49 g/mol
Critical for catalytic loading

calculations.[1]

Appearance White, hygroscopic crystals
Deliquescent; requires storage

in desiccators.[1]

Crystal System
Monoclinic (

)

Isostructural with heavy

lanthanide chlorides (Gd-Lu).

[1]

Solubility (Water)
~17 g / 100 mL (

)

Highly soluble due to high

hydration enthalpy.[1]

Solubility (Organic) Soluble in Ethanol, MeOH

Insoluble in non-polar solvents

(

, Hexanes).[1]

Melting Point 180°C (decomposition)
Melts in its own water of

crystallization.[1]

Magnetic Moment
Paramagnetic (

ground state).[1]

Coordination # 8 Square antiprismatic geometry.

Part 3: Structural & Crystallographic
Characterization
Understanding the coordination environment is essential for predicting catalytic behavior.[1] In

the solid state,

does not exist as a simple neutral lattice.[1]

Coordination Geometry
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The crystal structure consists of cationic complexes balanced by chloride anions.[1] The

structural unit is formulated as

.[1]

Inner Sphere: The Ytterbium center is coordinate number 8, bonded to two chloride ions and

six water molecules.[1]

Geometry: Distorted square antiprism.[1]

Implication: The presence of inner-sphere chlorides suggests that in catalytic cycles, chloride

dissociation may be a rate-limiting step for substrate binding, or that the complex acts as a

cationic Lewis acid retaining the chlorides.[1]

Part 4: Thermodynamic & Thermal Stability Profile
The thermal processing of

is non-trivial.[1] Direct heating does not yield pure anhydrous

due to the "lanthanide hydrolysis trap."[1]

Decomposition Pathway
Upon heating, the compound undergoes stepwise dehydration.[1] However, above

, the high charge density of

polarizes the remaining water molecules, leading to the elimination of HCl rather than

, resulting in the formation of Ytterbium Oxychloride (

).

Visualization: Thermal Decomposition Workflow
The following diagram illustrates the critical temperature thresholds and the divergence

between dehydration and hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://en.wikipedia.org/wiki/Ytterbium(III)_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7960321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


YbCl3·6H2O
(Ambient)

Melt in Crystal Water
(~180°C)

Partial Dehydration
YbCl3·xH2O

 -H2O

Anhydrous YbCl3
(Target)

 + HCl(g) or SOCl2
Suppresses Hydrolysis

YbOCl
(Contaminant)

 Direct Heat (>350°C)
Hydrolysis: -HCl

Yb2O3
(Final Ash)

 >800°C
Calcination

Click to download full resolution via product page

Figure 1: Thermal decomposition pathway of Ytterbium(III) chloride hexahydrate, highlighting

the necessity of chemical drying agents (HCl/SOCl2) to avoid oxychloride formation.

Part 5: Spectroscopic & Magnetic Properties
Near-Infrared (NIR) Emission
is unique among lanthanides as it has a simple electronic structure with only two multiplets: the
ground state

and the excited state

.[1]
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Excitation/Emission: Absorption typically occurs in the 900–980 nm range, with a sharp

emission peak centered at 980 nm.[1]

Application: This property makes

a critical precursor for upconversion nanoparticles (UCNPs), where it acts as a sensitizer,
absorbing NIR light and transferring energy to activators like

or

.[1]

Paramagnetism & NMR Shift Reagent
is a paramagnetic shift reagent.[1] In NMR spectroscopy, it induces pseudocontact shifts in the
nuclei of coordinated ligands.[1] Unlike

(downfield shift) or

(upfield shift),

induces shifts that are often larger and can broaden signals significantly due to its relaxation
properties.[1]

Part 6: Solution Chemistry & Lewis Acid Catalysis
is a "water-tolerant" Lewis acid.[1] Unlike

or

, which decompose violently in water,

retains catalytic activity in aqueous media.[1] This is attributed to the rapid exchange rate of
water ligands (

), allowing substrates to compete for coordination sites.[1]

Catalytic Mechanism
The catalytic utility relies on the oxophilicity of the

center. It activates carbonyls (aldehydes, ketones) and imines towards nucleophilic attack.[1]

Key Reactions:
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Aldol Condensation: Mukaiyama aldol reactions in aqueous THF.

Diels-Alder: Cycloaddition of acrylates with dienes.[1]

Friedel-Crafts: Acylation of aromatics.[1]

Visualization: Catalytic Cycle (Aldol Reaction)
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Figure 2: Simplified catalytic cycle for a Yb-catalyzed Aldol reaction. The rapid ligand exchange

allows the catalyst to turnover even in the presence of water.

Part 7: Biological Implications & Safety[1]
Toxicity Profile
While less toxic than heavy metals like mercury or lead, Ytterbium chloride is biologically active

and poses specific risks.[1]
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Acute Toxicity: Oral LD50 (Mouse) ngcontent-ng-c2372798075="" _nghost-ng-

c2478785287="" class="inline ng-star-inserted">

mg/kg [1].[1][2][3]

Hazards: Causes skin and severe eye irritation (H315, H319).[1]

Bone Sequestration: Like other lanthanides,

mimics

and can accumulate in the skeleton, potentially affecting bone density over chronic exposure.
[1]

Drug Development Context
In drug discovery,

is utilized as:

Calcium Mimic: To study

binding sites in metalloproteins using crystallography (Yb has higher electron density, aiding
phasing).[1]

Theranostics: As a precursor for Yb-doped nanoparticles used in dual-mode imaging

(MRI/CT) and photothermal therapy.[1]

Part 8: Experimental Protocols
Protocol A: Synthesis of Anhydrous (Ammonium
Chloride Route)
To avoid hydrolysis, the "Ammonium Chloride Route" is the gold standard.

Mixing: Mix

(or

) with a 6-fold molar excess of
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.

Heating Phase 1: Heat to

under vacuum. Water is removed, and

intermediate forms.[1]

Heating Phase 2: Increase temperature to

under high vacuum.

sublimes, leaving pure anhydrous

.[1]

Storage: Transfer immediately to an Argon-filled glovebox.

Protocol B: Yb-Catalyzed Mukaiyama Aldol Reaction
A standard test for Lewis acid activity.

Preparation: Dissolve

(10 mol%) in THF:Water (9:1).

Addition: Add benzaldehyde (1.0 equiv) and silyl enol ether (1.2 equiv).

Reaction: Stir at Room Temperature for 4–6 hours.

Workup: Quench with saturated

. Extract with dichloromethane.[1]

Validation: Monitor disappearance of aldehyde via TLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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